(4S)-6-Chloro-4-(cyclopropylethynyl)-1,4-dihydro-2-(4-methoxyphenyl)-4-(trifluoromethyl)-2H-3,1-benz
(4S)-6-Chloro-4-(cyclopropylethynyl)-1,4-dihydro-2-(4-methoxyphenyl)-4-(trifluoromethyl)-2H-3,1-benz
Brand Name:
Vulcanchem
CAS No.:
209414-26-6
VCID:
VC0023225
InChI:
InChI=1S/C21H17ClF3NO2/c1-27-16-7-4-14(5-8-16)19-26-18-9-6-15(22)12-17(18)20(28-19,21(23,24)25)11-10-13-2-3-13/h4-9,12-13,19,26H,2-3H2,1H3/t19?,20-/m0/s1
SMILES:
COC1=CC=C(C=C1)C2NC3=C(C=C(C=C3)Cl)C(O2)(C#CC4CC4)C(F)(F)F
Molecular Formula:
C₂₁H₁₇ClF₃NO₂
Molecular Weight:
407.8 g/mol
(4S)-6-Chloro-4-(cyclopropylethynyl)-1,4-dihydro-2-(4-methoxyphenyl)-4-(trifluoromethyl)-2H-3,1-benz
CAS No.: 209414-26-6
Reference Standards
VCID: VC0023225
Molecular Formula: C₂₁H₁₇ClF₃NO₂
Molecular Weight: 407.8 g/mol
| CAS No. | 209414-26-6 |
|---|---|
| Product Name | (4S)-6-Chloro-4-(cyclopropylethynyl)-1,4-dihydro-2-(4-methoxyphenyl)-4-(trifluoromethyl)-2H-3,1-benz |
| Molecular Formula | C₂₁H₁₇ClF₃NO₂ |
| Molecular Weight | 407.8 g/mol |
| IUPAC Name | (4S)-6-chloro-4-(2-cyclopropylethynyl)-2-(4-methoxyphenyl)-4-(trifluoromethyl)-1,2-dihydro-3,1-benzoxazine |
| Standard InChI | InChI=1S/C21H17ClF3NO2/c1-27-16-7-4-14(5-8-16)19-26-18-9-6-15(22)12-17(18)20(28-19,21(23,24)25)11-10-13-2-3-13/h4-9,12-13,19,26H,2-3H2,1H3/t19?,20-/m0/s1 |
| Standard InChIKey | UTEUZELNJWOZOI-ANYOKISRSA-N |
| Isomeric SMILES | COC1=CC=C(C=C1)C2NC3=C(C=C(C=C3)Cl)[C@@](O2)(C#CC4CC4)C(F)(F)F |
| SMILES | COC1=CC=C(C=C1)C2NC3=C(C=C(C=C3)Cl)C(O2)(C#CC4CC4)C(F)(F)F |
| Canonical SMILES | COC1=CC=C(C=C1)C2NC3=C(C=C(C=C3)Cl)C(O2)(C#CC4CC4)C(F)(F)F |
| Synonyms | (4S)-6-Chloro-4-(cyclopropylethynyl)-1,4-dihydro-2-(4-methoxyphenyl)-4-(trifluoromethyl)-2H-3,1-benzoxazine; _x000B_ |
| PubChem Compound | 11825698 |
| Last Modified | Nov 11 2021 |
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